Cas no 683250-21-7 (4-(1E)-2-cyano-2-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yleth-1-en-1-yl-2-methoxyphenyl acetate)

• Product Name: 4-(1E)-2-cyano-2-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yleth-1-en-1-yl-2-methoxyphenyl acetate
• CAS No: 683250-21-7
• MF: C₂₁H₁₄Cl₂N₂O₃S
• MW: 445.318461894989
• CID: 6085649
• PubChem ID: 6291549
• Update Time: 2025-05-30

4-(1E)-2-cyano-2-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yleth-1-en-1-yl-2-methoxyphenyl acetate Chemical and Physical Properties

Names and Identifiers

• 4-(1E)-2-cyano-2-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yleth-1-en-1-yl-2-methoxyphenyl acetate
• (Z)-4-(2-cyano-2-(4-(2,4-dichlorophenyl)thiazol-2-yl)vinyl)-2-methoxyphenyl acetate
• 2-Thiazoleacetonitrile, α-[[4-(acetyloxy)-3-methoxyphenyl]methylene]-4-(2,4-dichlorophenyl)-
• (E)-4-(2-cyano-2-(4-(2,4-dichlorophenyl)thiazol-2-yl)vinyl)-2-methoxyphenyl acetate
• [4-[(E)-2-cyano-2-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]ethenyl]-2-methoxyphenyl] acetate
• AB00673299-01
• 683250-21-7
• F1110-0031
• AKOS024602978
• 4-[(1E)-2-cyano-2-[4-(2,4-dichlorophenyl)-1,3-thiazol-2-yl]eth-1-en-1-yl]-2-methoxyphenyl acetate

• Inchi： 1S/C21H14Cl2N2O3S/c1-27-11-20(26)28-16-5-2-13(3-6-16)8-14(10-24)21-25-19(12-29-21)17-7-4-15(22)9-18(17)23/h2-9,12H,11H2,1H3/b14-8-
• InChI Key： ADVOVHMAYWDTNW-ZSOIEALJSA-N
• SMILES： C(OC1=CC=C(/C=C(/C#N)\C2=NC(C3=CC=C(Cl)C=C3Cl)=CS2)C=C1)(=O)COC

Computed Properties

• Exact Mass: 444.0102189g/mol
• Monoisotopic Mass: 444.0102189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 100Ų

Experimental Properties

• Density: 1.394±0.06 g/cm3(Predicted)
• Boiling Point: 580.7±60.0 °C(Predicted)
• pka: -1.29±0.10(Predicted)

Additional information on 4-(1E)-2-cyano-2-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yleth-1-en-1-yl-2-methoxyphenyl acetate

Comprehensive Analysis of 4-(1E)-2-cyano-2-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yleth-1-en-1-yl-2-methoxyphenyl acetate (CAS No. 683250-21-7)

The compound 4-(1E)-2-cyano-2-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yleth-1-en-1-yl-2-methoxyphenyl acetate (CAS No. 683250-21-7) is a structurally complex organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique combination of a thiazole ring, cyano group, and dichlorophenyl moiety makes it a subject of interest for scientists exploring novel bioactive compounds. In recent years, the demand for specialized heterocyclic compounds like this has surged, driven by advancements in drug discovery and sustainable agriculture.

One of the most searched questions in the field of organic chemistry is: "What are the applications of thiazole derivatives in modern medicine?" This compound’s thiazole core is particularly noteworthy, as this heterocycle is frequently found in FDA-approved drugs, including antibiotics and antivirals. Researchers are investigating whether 4-(1E)-2-cyano-2-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yleth-1-en-1-yl-2-methoxyphenyl acetate could exhibit similar bioactivity, especially given the presence of electron-withdrawing groups like the cyano substituent, which often enhances binding affinity to biological targets.

Another trending topic in chemical forums revolves around "green synthesis of complex acetates." The acetate functional group in this molecule is synthetically versatile, and recent studies emphasize solvent-free or catalytic methods to produce such derivatives sustainably. Environmental concerns have pushed chemists to optimize the synthesis of 4-(1E)-2-cyano-2-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yleth-1-en-1-yl-2-methoxyphenyl acetate using microwave-assisted techniques or biocatalysts, reducing waste and energy consumption.

The dichlorophenyl segment of this compound also aligns with current research into halogenated aromatic systems, a hot topic due to their role in improving compound stability and lipophilicity. Patent databases reveal growing interest in similar structures for crop protection agents, addressing global challenges like pesticide resistance. This connection to agrochemical innovation makes CAS No. 683250-21-7 a candidate for further study in plant science.

Analytical characterization of 4-(1E)-2-cyano-2-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yleth-1-en-1-yl-2-methoxyphenyl acetate typically involves advanced techniques such as NMR, HPLC-MS, and X-ray crystallography. These methods confirm the (1E)-configuration of the double bond, a critical detail for understanding its stereochemical behavior. The compound’s UV-Vis spectrum, influenced by the conjugated cyano-ethylene-thiazole system, is another area of exploration for material scientists studying light-absorbing properties.

In conclusion, 4-(1E)-2-cyano-2-4-(2,4-dichlorophenyl)-1,3-thiazol-2-yleth-1-en-1-yl-2-methoxyphenyl acetate represents a multidisciplinary research opportunity. Whether investigating its potential as a pharmacophore or optimizing its synthesis for industrial scale-up, this compound exemplifies the intersection of organic chemistry with pressing societal needs—from healthcare to food security.